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Compound of Interest

Compound Name: Nitroso-PSAP

Cat. No.: B1598662 Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of iron is crucial in a multitude of biological and chemical contexts. This guide provides an

objective comparison of two common chromogenic reagents for iron analysis: 2-nitroso-5-(N-

propyl-N-sulfopropylamino)phenol (Nitroso-PSAP) and 4,7-diphenyl-1,10-phenanthroline

(bathophenanthroline). The selection of the appropriate reagent is contingent upon the specific

requirements of the assay, including sensitivity, sample matrix, and the desired iron species to

be measured.

Performance Comparison
The following table summarizes the key performance characteristics of Nitroso-PSAP and

bathophenanthroline for iron analysis based on experimental data.
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Parameter Nitroso-PSAP Bathophenanthroline

Iron Species Detected
Fe2+ (and total iron after

reduction of Fe3+)[1][2]
Specifically Fe2+[3][4][5]

Color of Complex Blue/Green[6][7] Red/Magenta[3][5][8]

Maximum Absorbance (λmax) 750 - 756 nm[6][7][9] 533 nm[3][8]

Molar Absorptivity (ε)
4.3 x 10^4 - 4.5 x 10^4 L mol-1

cm-1[7][9]
2.24 x 10^4 L mol-1 cm-1[3]

Sensitivity High Moderate

Sample Deproteinization Not required[2][6][10]
Often required for biological

samples

Assay pH Weakly acidic[6][10] pH 4.0 - 4.5[8]

Common Applications
Biological samples (serum,

plasma, cell lysates)[1][2][6]

Water analysis, determination

of Fe(II) in the presence of

Fe(III)[3][8]

Logical Workflow for Colorimetric Iron Analysis
The general workflow for determining iron concentration using either Nitroso-PSAP or

bathophenanthroline involves sample preparation, complex formation, and spectrophotometric

measurement. The key difference lies in the initial sample processing steps.
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General Workflow for Colorimetric Iron Analysis

1. Sample Preparation

2. Complex Formation

3. Measurement

Biological or Environmental Sample

Deproteinization (if required, e.g., for Bathophenanthroline)

Reduction of Fe3+ to Fe2+ (for total iron)

Addition of Chromogenic Reagent
(Nitroso-PSAP or Bathophenanthroline)

Incubation

Spectrophotometric Measurement
(750-756 nm for Nitroso-PSAP, 533 nm for Bathophenanthroline)

Calculation of Iron Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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